N-Phenylpicolinamide
CAS No.: 10354-53-7
VCID: VC0014527
Molecular Formula: C12H10N2O
Molecular Weight: 198.22 g/mol
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Description | N-Phenylpicolinamide is a chemical compound with the molecular formula C12H10N2O and a molecular weight of 198.22 g/mol . It is also known by several other names, including Picolinic Anilide and N-phenylpyridine-2-carboxamide . The compound has various identifiers, such as the CAS number 10354-53-7 and PubChem ID 7020657 . N-Phenylpicolinamide is a pyridine derivative . Pyridine derivatives play an important role in coordination chemistry, catalysis, magnetism, and molecular architectures . The compound is found in the keto form and its structure is approximately planar . N-Phenylpicolinamide has applications in developing metal-glutamate receptor subtype 4 (mGlu4) ligands . Patents describe its use in the production of picolinic acid derivatives . Other compounds similar to N-Phenylpicolinamide include 3,6-dichloro-N-phenylpicolinamide and 3-hydroxy-N-nitro-picolinamide . |
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CAS No. | 10354-53-7 |
Product Name | N-Phenylpicolinamide |
Molecular Formula | C12H10N2O |
Molecular Weight | 198.22 g/mol |
IUPAC Name | N-phenylpyridine-2-carboxamide |
Standard InChI | InChI=1S/C12H10N2O/c15-12(11-8-4-5-9-13-11)14-10-6-2-1-3-7-10/h1-9H,(H,14,15) |
Standard InChIKey | GVBHRBMWXDCRHZ-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)NC(=O)C2=CC=CC=N2 |
Canonical SMILES | C1=CC=C(C=C1)NC(=O)C2=CC=CC=N2 |
Synonyms | Picolinanilide; N-Phenyl-2-pyridinecarboxamide; N-(2-Pyridyl)carbonylaniline; N-Phenyl-2-pyridinecarboxamide; N-Phenylpicolinamide; |
PubChem Compound | 7020657 |
Last Modified | Sep 16 2023 |
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